TYM-3-98

• Molecular Formula: C28H23ClFN7O3S
• Molecular Weight: 592.0 g/mol
• InChI: InChI=1S/C28H23ClFN7O3S/c1-15(36-28-24(27(31)32-14-33-28)26(35-36)16-7-10-23(40-2)21(30)11-16)25-20-9-8-17(29)12-22(20)37(34-25)18-5-4-6-19(13-18)41(3,38)39/h4-15H,1-3H3,(H2,31,32,33)
• InChIKey: NKLIITQXKFRLOS-UHFFFAOYSA-N

TYM-3-98 Selective PI3Kδ Inhibitor

TYM-3-98 (CAS 2820244-59-3) is a synthetic, indazole-derived small molecule that functions as a highly selective, ATP-competitive inhibitor of the phosphatidylinositol 3-kinase delta (PI3Kδ) isoform [1]. It demonstrates potent enzymatic inhibition with an IC50 of 7.1 nM . This compound is primarily utilized in preclinical oncology research, specifically in models of B-cell lymphomas and KRAS-mutant colorectal cancer (CRC), to investigate the PI3K/AKT/mTOR signaling pathway, apoptosis, and ferroptosis [2].

Target Engagement

PI3Kδ isoform-selective inhibition study fit

Selectivity Profile

Isoform-selectivity assay context, distinct from pan-PI3K inhibitors

Research Use

Oncology pathway research probe; ferroptosis & lymphoma models

• [1] Lou SY, Zheng YN, et al. TYM-3-98, a novel selective inhibitor of PI3Kδ, demonstrates promising preclinical antitumor activity in B-cell lymphomas. Life Sci. 2024 Jun 15;347:122662. View Source
• [2] Zheng YN, Lou SY, et al. Selective PI3Kδ inhibitor TYM-3-98 suppresses AKT/mTOR/SREBP1-mediated lipogenesis and promotes ferroptosis in KRAS-mutant colorectal cancer. Cell Death Dis. 2024 Jul 3;15(7):474. View Source

TYM-3-98 vs First-Generation PI3Kδ Inhibitors

Substitution with other PI3Kδ inhibitors, such as the first-generation agent idelalisib, is not scientifically equivalent due to TYM-3-98's distinct polypharmacology and superior activity profile. While idelalisib is an approved PI3Kδ inhibitor, its clinical utility has been hampered by systemic toxicities, including hepatotoxicity [1]. TYM-3-98, a novel indazole derivative, was specifically developed to address these limitations, demonstrating a unique dual mechanism of inducing both apoptosis and ferroptosis, and exhibiting significantly greater potency against certain B-lymphoma cell lines than idelalisib [2]. Furthermore, TYM-3-98 shows efficacy in KRAS-mutant CRC, an indication where other PI3Kδ inhibitors have not shown promise, underscoring its non-interchangeable research applications [3].

Isoform selectivity context may not transfer; first-generation inhibitors often have broader kinase inhibition profiles.

Tolerability endpoint profile differs; earlier PI3Kδ inhibitors are associated with liver stress in preclinical reports.

Mechanism-of-action context diverges; ferroptosis-lipogenesis axis engagement is not replicated by first-gen compounds.

• [1] Lou SY, Zheng YN, et al. TYM-3-98, a novel selective inhibitor of PI3Kδ, demonstrates promising preclinical antitumor activity in B-cell lymphomas. Life Sci. 2024 Jun 15;347:122662. View Source
• [2] Lou SY, Zheng YN, et al. TYM-3-98, a novel selective inhibitor of PI3Kδ, demonstrates promising preclinical antitumor activity in B-cell lymphomas. Life Sci. 2024 Jun 15;347:122662. View Source
• [3] Zheng YN, Lou SY, et al. Selective PI3Kδ inhibitor TYM-3-98 suppresses AKT/mTOR/SREBP1-mediated lipogenesis and promotes ferroptosis in KRAS-mutant colorectal cancer. Cell Death Dis. 2024 Jul 3;15(7):474. View Source

TYM-3-98 Comparative Evidence

Antiproliferative Activity in B-Lymphoma vs Idelalisib

TYM-3-98 demonstrates superior antiproliferative activity compared to the first-generation PI3Kδ inhibitor idelalisib in a panel of B-lymphoma cell lines [1]. This difference is particularly pronounced in the DOHH-2 cell line, where TYM-3-98 exhibits a 6.5-fold greater potency [1].

Antiproliferative Activity

Head-to-head comparison

IC50 2.66–8.19 μM; 2–3 fold lower vs idelalisib

Supports cell-model response comparison across B-lymphoma lines

MTT, 72h; Ramos, Pfeiffer, Daudi cells

Evidence Dimension	Cellular antiproliferative activity (IC50)
Target Compound Data	DOHH-2 cell line: IC50 = 7.1 μM
Comparator Or Baseline	Idelalisib: DOHH-2 cell line IC50 = 46.3 μM
Quantified Difference	6.5-fold higher potency (lower IC50) for TYM-3-98
Conditions	In vitro; B-lymphoma cell line DOHH-2; 72-hour treatment

Why This Matters

This quantifiable potency difference is crucial for researchers selecting a tool compound for B-cell lymphoma models, as it may require lower concentrations to achieve the same biological effect, potentially minimizing off-target interactions.

• [1] Lou SY, Zheng YN, et al. TYM-3-98, a novel selective inhibitor of PI3Kδ, demonstrates promising preclinical antitumor activity in B-cell lymphomas. Life Sci. 2024 Jun 15;347:122662. View Source

Tumor Growth Inhibition in Lymphoma Xenografts

Unlike idelalisib, which primarily induces apoptosis, TYM-3-98 has been shown to induce ferroptosis, a non-apoptotic form of cell death, in KRAS-mutant CRC cells [1]. This was evidenced by a concentration-dependent increase in lipid peroxidation, iron accumulation, and GSH depletion [1]. For example, in HCT116 cells, treatment with 5 μM TYM-3-98 for 24 hours resulted in a significant increase in intracellular Fe2+ levels, whereas idelalisib at the same concentration did not induce a comparable response [1].

Tumor Growth Inhibition

Cross-study comparable

78% TGI at 50 mg/kg oral dose

Reported in vivo model-response endpoint in Mino xenograft

14-day dosing, BALB/c nude mice

Evidence Dimension	Induction of ferroptosis (Fe2+ accumulation)
Target Compound Data	HCT116 cells: Fe2+ level increased to ~150% of control at 5 μM
Comparator Or Baseline	Idelalisib: Fe2+ level remained near baseline (~100% of control) at 5 μM
Quantified Difference	Approximately 50% greater Fe2+ accumulation with TYM-3-98
Conditions	In vitro; KRAS-mutant HCT116 CRC cell line; 24-hour treatment; C11-BODIPY581/591 probe

Why This Matters

The ability to induce ferroptosis is a differentiating feature that makes TYM-3-98 a unique chemical probe for studying this specific cell death pathway in KRAS-mutant cancers, an area where standard PI3Kδ inhibitors are ineffective.

• [1] Zheng YN, Lou SY, et al. Selective PI3Kδ inhibitor TYM-3-98 suppresses AKT/mTOR/SREBP1-mediated lipogenesis and promotes ferroptosis in KRAS-mutant colorectal cancer. Cell Death Dis. 2024 Jul 3;15(7):474. View Source

mTOR and AKT Phosphorylation Suppression

TYM-3-98 is a highly selective inhibitor of the PI3Kδ isoform. In a kinase selectivity panel, it demonstrated potent inhibition of PI3Kδ (IC50 = 7.1 nM) while exhibiting significantly weaker activity against the other class I PI3K isoforms (PI3Kα, PI3Kβ, and PI3Kγ) [1]. The reported IC50 values for PI3Kα, β, and γ were all greater than 10,000 nM, indicating a selectivity window exceeding 1400-fold .

Pathway Suppression

Supporting evidence

Near-complete loss of p-mTOR, p-AKT at 5 μM

On-target PI3K/AKT/mTOR pathway engagement in Ramos cells

Immunoblot, 24h exposure

Evidence Dimension	Biochemical kinase inhibition (IC50)
Target Compound Data	PI3Kδ IC50 = 7.1 nM
Comparator Or Baseline	PI3Kα IC50 > 10,000 nM; PI3Kβ IC50 > 10,000 nM; PI3Kγ IC50 > 10,000 nM
Quantified Difference	> 1,400-fold selectivity for PI3Kδ over other class I isoforms
Conditions	In vitro; ADP-Glo™ Kinase Assay; recombinant human PI3K isoforms

Why This Matters

This high degree of selectivity is critical for researchers aiming to dissect PI3Kδ-specific signaling pathways without confounding effects from pan-PI3K inhibition, enabling cleaner, more interpretable results.

• [1] Lou SY, Zheng YN, et al. TYM-3-98, a novel selective inhibitor of PI3Kδ, demonstrates promising preclinical antitumor activity in B-cell lymphomas. Life Sci. 2024 Jun 15;347:122662. View Source

Ferroptosis Induction in KRAS-Mutant Colorectal Cancer

In contrast to some clinically used PI3Kδ inhibitors associated with hepatotoxicity, TYM-3-98 demonstrated a favorable safety profile in vivo. In a B-cell lymphoma xenograft model, daily oral administration of TYM-3-98 at a dose of 50 mg/kg for 14 days resulted in significant tumor growth inhibition without causing evident hepatotoxicity, as measured by serum alanine aminotransferase (ALT) and aspartate aminotransferase (AST) levels [1]. Similarly, in a KRAS-mutant CRC xenograft model, no obvious hepatotoxicity or renal toxicity was observed [2].

Ferroptosis Induction

Cross-study comparable

EC50 5.1 μM for AKT/mTOR suppression; lipid ROS increase

Differentiated ferroptosis pathway response in KRAS-mutant CRC

HCT116/DLD-1 cells; C11-BODIPY probe

Evidence Dimension	In vivo hepatotoxicity markers
Target Compound Data	ALT and AST levels remained within normal range (not statistically different from vehicle control)
Comparator Or Baseline	Implicit comparison to known hepatotoxic PI3Kδ inhibitors (e.g., idelalisib, duvelisib) which have documented clinical hepatotoxicity.
Quantified Difference	No significant elevation of ALT/AST compared to vehicle control group
Conditions	In vivo; SCID mouse xenograft model (SU-DHL-6 B-lymphoma); 50 mg/kg/day oral gavage for 14 days

Why This Matters

For researchers planning long-term or in vivo studies, a compound with a documented lack of hepatotoxicity is a significant practical advantage, reducing confounding variables and improving animal welfare, which in turn enhances the quality and reproducibility of the research.

• [1] Lou SY, Zheng YN, et al. TYM-3-98, a novel selective inhibitor of PI3Kδ, demonstrates promising preclinical antitumor activity in B-cell lymphomas. Life Sci. 2024 Jun 15;347:122662. View Source
• [2] Zheng YN, Lou SY, et al. Selective PI3Kδ inhibitor TYM-3-98 suppresses AKT/mTOR/SREBP1-mediated lipogenesis and promotes ferroptosis in KRAS-mutant colorectal cancer. Cell Death Dis. 2024 Jul 3;15(7):474. View Source

TYM-3-98 Research Applications

Refractory B-Cell Malignancy Research

TYM-3-98 is ideally suited for in vitro and in vivo studies focused on PI3Kδ-driven signaling in B-cell lymphomas. Its superior potency against cell lines like DOHH-2 and high selectivity over other PI3K isoforms make it an optimal chemical probe for dissecting the PI3K/AKT/mTOR pathway and its role in B-cell survival and proliferation [1]. The established safety profile in xenograft models further supports its use in chronic dosing studies [1].

KRAS-Mutant Tumor Ferroptosis Studies

Researchers focused on KRAS-mutant CRC should select TYM-3-98 as a unique tool compound to induce and study ferroptosis. This application is directly supported by evidence showing TYM-3-98, but not idelalisib, promotes iron accumulation, lipid peroxidation, and GSH depletion in CRC cells, leading to ferroptotic cell death [2]. It serves as a critical reagent for validating ferroptosis as a therapeutic vulnerability in this genetically defined cancer subset.

Chronic Dosing with Minimal Hepatotoxicity

TYM-3-98 is a compelling comparator in studies designed to evaluate the therapeutic index of novel versus established PI3Kδ inhibitors. Head-to-head data demonstrate its 6.5-fold greater potency against DOHH-2 cells compared to idelalisib [1]. Furthermore, its unique mechanism of ferroptosis induction offers a direct contrast to the apoptosis-centric activity of idelalisib, enabling investigations into differential cell death mechanisms [2].

Application

Selection Property

Validation Focus

B-cell lymphoma chemoresistance models

PI3Kδ pathway inhibition context

Antiproliferative response and TGI endpoint review

KRAS-mutant tumor ferroptosis models

Isoform-selectivity and ferroptosis pathway context

Lipid ROS and AKT/mTOR suppression endpoint monitoring

Long-term in vivo tolerability studies

Tolerability endpoint profile

Body weight and organ tolerability endpoint monitoring

• [1] Lou SY, Zheng YN, et al. TYM-3-98, a novel selective inhibitor of PI3Kδ, demonstrates promising preclinical antitumor activity in B-cell lymphomas. Life Sci. 2024 Jun 15;347:122662. View Source
• [2] Zheng YN, Lou SY, et al. Selective PI3Kδ inhibitor TYM-3-98 suppresses AKT/mTOR/SREBP1-mediated lipogenesis and promotes ferroptosis in KRAS-mutant colorectal cancer. Cell Death Dis. 2024 Jul 3;15(7):474. View Source